Cas no 29947-24-8 (2-bromo-4,5-dimethyl-1,3-thiazole)

2-Bromo-4,5-dimethyl-1,3-thiazole is a halogenated thiazole derivative characterized by its bromine substitution at the 2-position and methyl groups at the 4- and 5-positions. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and functional materials. Its reactive bromine moiety enables efficient cross-coupling reactions, such as Suzuki or Stille couplings, facilitating the construction of complex heterocyclic frameworks. The dimethyl substitution enhances steric and electronic properties, influencing reactivity and selectivity in synthetic pathways. The thiazole core contributes to its utility in medicinal chemistry, where it is often employed as a bioisostere for aromatic or heteroaromatic systems. Suitable for controlled functionalization under standard conditions.
2-bromo-4,5-dimethyl-1,3-thiazole structure
29947-24-8 structure
Product Name:2-bromo-4,5-dimethyl-1,3-thiazole
CAS No:29947-24-8
MF:C5H6BrNS
MW:192.076838970184
MDL:MFCD11501629
CID:239161
PubChem ID:9942366
Update Time:2025-10-29

2-bromo-4,5-dimethyl-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

    • 2-Bromo-4,5-dimethylthiazole
    • 2-Bromo-4,5-dimethyl-1,3-thiazole
    • Thiazole, 2-bromo-4,5-dimethyl-
    • 2-Brom-4,5-dimethyl-thiazol
    • 2-bromo-4,5-dimethyl-1,3-thiazole(SALTDATA: HBr)
    • BB_SC-5900
    • Thiazole,2-bromo-4,5-dimethyl
    • SOFNZMRISCENSZ-UHFFFAOYSA-N
    • STK802396
    • BBL031925
    • SY029879
    • AB0024049
    • BB 0258335
    • W5238
    • ST45238223
    • ST24027819
    • AM20090401
    • 947B248
    • DTXSID20433114
    • 2-Bromo-4 pound not5-dimethylthiazole
    • 2-bromo-4,5-dimethyl-thiazole
    • F2167-0093
    • CS-0018765
    • SCHEMBL102273
    • FT-0683935
    • 29947-24-8
    • FS-3139
    • EN300-97015
    • A876345
    • AKOS005174647
    • MFCD11501629
    • 4,5-dimethylthiazol-2-bromide
    • ALBB-014852
    • DA-07218
    • 2-bromo-4,5-dimethyl-1,3-thiazole
    • MDL: MFCD11501629
    • Inchi: 1S/C5H6BrNS/c1-3-4(2)8-5(6)7-3/h1-2H3
    • InChI Key: SOFNZMRISCENSZ-UHFFFAOYSA-N
    • SMILES: BrC1=NC(C)=C(C)S1

Computed Properties

  • Exact Mass: 190.94000
  • Monoisotopic Mass: 190.94043g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 88.5
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 41.1
  • XLogP3: 2.8

Experimental Properties

  • Density: 1.589
  • Boiling Point: 223.1°C at 760 mmHg
  • Flash Point: 88.737 °C
  • PSA: 41.13000
  • LogP: 2.52240

2-bromo-4,5-dimethyl-1,3-thiazole Security Information

2-bromo-4,5-dimethyl-1,3-thiazole Customs Data

  • HS CODE:2934100090
  • Customs Data:

    China Customs Code:

    2934100090

    Overview:

    2934100090. Compounds that structurally contain a non fused thiazole ring(Whether hydrogenated or not). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934100090 other compounds containing an unfused thiazole ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%

2-bromo-4,5-dimethyl-1,3-thiazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
078478-250mg
2-Bromo-4,5-dimethylthiazole
29947-24-8 95%
250mg
£12.00 2022-03-01
Fluorochem
078478-1g
2-Bromo-4,5-dimethylthiazole
29947-24-8 95%
1g
£28.00 2022-03-01
Fluorochem
078478-5g
2-Bromo-4,5-dimethylthiazole
29947-24-8 95%
5g
£91.00 2022-03-01
Fluorochem
078478-10g
2-Bromo-4,5-dimethylthiazole
29947-24-8 95%
10g
£155.00 2022-03-01
SHANG HAI XIAN DING Biotechnology Co., Ltd.
064460-1g
2-bromo-4,5-dimethyl-1,3-thiazole
29947-24-8
1g
1429.0CNY 2021-07-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.
064460-5g
2-bromo-4,5-dimethyl-1,3-thiazole
29947-24-8
5g
3981.0CNY 2021-07-07
TRC
B691788-100mg
2-Bromo-4,5-dimethylthiazole
29947-24-8
100mg
$ 64.00 2023-04-18
TRC
B691788-250mg
2-Bromo-4,5-dimethylthiazole
29947-24-8
250mg
$ 75.00 2023-04-18
TRC
B691788-500mg
2-Bromo-4,5-dimethylthiazole
29947-24-8
500mg
$ 87.00 2023-04-18
TRC
B691788-1g
2-Bromo-4,5-dimethylthiazole
29947-24-8
1g
$ 98.00 2023-04-18

2-bromo-4,5-dimethyl-1,3-thiazole Production Method

Additional information on 2-bromo-4,5-dimethyl-1,3-thiazole

2-Bromo-4,5-Dimethyl-1,3-Thiazole: A Comprehensive Overview

The compound with CAS No. 29947-24-8, commonly referred to as 2-bromo-4,5-dimethyl-1,3-thiazole, is a heterocyclic organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the thiazole family, a class of five-membered aromatic heterocycles that are widely used in drug discovery, agrochemicals, and advanced materials. The thiazole ring structure is characterized by two adjacent heteroatoms (one sulfur and one nitrogen), which confer unique electronic properties and reactivity to the molecule.

2-Bromo-4,5-dimethyl-1,3-thiazole is distinguished by its substituents: a bromine atom at position 2 and methyl groups at positions 4 and 5. These substituents not only influence the electronic properties of the molecule but also play a crucial role in its reactivity and applications. Recent studies have highlighted the potential of this compound as a building block in the synthesis of bioactive molecules and advanced materials. For instance, researchers have explored its use in the development of novel antibiotics and antifungal agents, leveraging its ability to form stable complexes with metal ions.

The synthesis of 2-bromo-4,5-dimethyl-1,3-thiazole typically involves multi-step reactions starting from simple precursors such as thiourea or thioamide derivatives. The introduction of the bromine atom at position 2 is often achieved through electrophilic substitution reactions or via the use of brominating agents under specific conditions. The methyl groups at positions 4 and 5 are introduced through alkylation or acylation reactions, followed by reduction or elimination steps to achieve the final product.

One of the most promising applications of 2-bromo-4,5-dimethyl-1,3-thiazole lies in its use as a precursor for the synthesis of transition metal complexes. These complexes have been shown to exhibit exceptional catalytic activity in various organic transformations, including cross-coupling reactions and enantioselective reductions. Recent advancements in this area have demonstrated that the bromine substituent at position 2 can act as a directing group for metal coordination, enabling precise control over the stereochemistry and regioselectivity of these reactions.

In addition to its role in catalysis, 2-bromo-4,5-dimethyl-1,3-thiazole has also been investigated for its potential in optoelectronic materials. The thiazole ring system is known for its strong absorption properties in the visible region of the electromagnetic spectrum, making it an attractive candidate for applications in organic light-emitting diodes (OLEDs) and photovoltaic devices. Researchers have reported that incorporating this compound into conjugated polymers can significantly enhance their electronic properties and improve device performance.

Another emerging area of research involving 2-bromo-4,5-dimethyl-1,3-thiazole is its use in medicinal chemistry. The compound has been identified as a potential lead molecule for the development of new drugs targeting various diseases, including cancer and infectious diseases. Its ability to form hydrogen bonds with biological targets makes it an ideal candidate for drug design. Recent studies have focused on modifying the substituents on the thiazole ring to optimize its pharmacokinetic properties and enhance its bioavailability.

The physical properties of 2-bromo-4,5-dimethyl-1,3-thiazole are also worth noting. It is a crystalline solid with a melting point of approximately 180°C and a boiling point around 300°C under standard conditions. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and THF. Its stability under thermal and oxidative conditions makes it suitable for use in various industrial processes.

From an environmental perspective, 2-bromo-4,5-dimethyl-1,3-thiazole has been evaluated for its biodegradability and toxicity profiles. Studies indicate that it undergoes slow degradation under aerobic conditions but poses minimal risk to aquatic life at concentrations typically encountered in industrial settings. These findings are particularly relevant for industries involved in chemical manufacturing and waste management.

In conclusion,2-bromo-4,5-dimethyl-1,3-thiazole is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure and reactivity make it an invaluable tool in organic synthesis

Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.